2-Butoxyethyl acetate

• CAS No.: 112-07-2
• Product Name: 2-Butoxyethyl acetate
• Molecular Formula: C8H16O3; C4H9OCH2CH2OOCCH3; C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-butoxyethyl acetate
• Standard InChI: InChI=1S/C8H16O3/c1-3-4-5-10-6-7-11-8(2)9/h3-7H2,1-2H3
• Standard InChIKey: NQBXSWAWVZHKBZ-UHFFFAOYSA-N
• Impurities: Purity: the purities were all > or = to 98% w/w. Impurities: ethylene di (acetate) (CAS 111-55-7) < 1% w/w water ~ 0.1% w/w; 2-butoxyethanol (CAS 111-76-2) ~ 0.05% w/w. The remaining 2% or less is very dependent on the purity of the alcohol source and will contain a mixture of alcohols and acetates of homologues. It is thought that there is not any one which is predominant. Additives: It is reported that a food approved antioxidant has been added at a level below that requiring to be declared.
• SMILES: CCCCOCCOC(=O)C
• Canonical SMILES: CCCCOCCOC(=O)C
• Boiling Point: 378 °F at 760 mm Hg (USCG, 1999); 192.0 °C; 192 °C; 378°F
• Colorform: Colorless liquid
• Density: 0.942 at 68 °F (USCG, 1999); Specific gravity: 0.9422 at 20 °C/20 °C; Relative density (water = 1): 0.94; 0.94
• Flash Point: 160 °F (USCG, 1999); 160 °F (71 °C) (closed cup); 71 °C c.c.; 71°F; 160°F
• Melting Point: -82.3 °F (USCG, 1999); -63.0 °C; Freezing point: -63.5 °C; -64 °C; -82°F
• Physical Description: Ethylene glycol monobutyl ether acetate is a colorless liquid with a weak fruity odor. Floats and mixes slowly with water. (USCG, 1999); Liquid; WetSolid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pleasant, sweet, fruity odor.
• Description: 2-Butoxyethanol is a clear colorless liquid that smells like ether. It has many names including ethylene glycol monobutyl ether, ethylene glycol butyl ether, ethylene glycol n-butyl ether, Butyl Cellusolve, butyl glycol, and butyl Oxitol. It is used as a solvent in spray lacquers, enamels, varnishes, and latex paints and as an ingredient in paint thinners and strippers, varnish removers, and herbicides. It is also used in liquid soaps, cosmetics, industrial and household cleaners, and dry-cleaning compounds. 2-Butoxyethanol acetate is a colorless liquid with a fruity odor. It is also known as ethylene glycol monobutyl ether acetate, butoxyethyl acetate, butyl glycol acetate, ethylene glycol butyl ether acetate, and acetic acid 2-butoxyethyl ester. It is used as a solvent for lacquers, varnishes, enamels, and epoxy resins. It is also used in some ink and spot remover compounds.; Ethylene glycol monobutyl ether acetate is a colorless liquid with a weak fruity odor. Floats and mixes slowly with water. (USCG, 1999)
• Solubility: 1.5 % (NIOSH, 2016); 0.06 M; Soluble in hydrocarbons and organic solvents; In water, 9X10+3 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 1.7 (moderate); 1.5%
• Synonyms: butylglycol acetate
• Vapor Density: 5.5 (Air= 1); Relative vapor density (air = 1): 5.5
• Vapor Pressure: 0.3 mm Hg (NIOSH, 2016); 0.37 mmHg; 0.375 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 31; 0.3 mmHg
• PubChem Compound: 8160
• Last Modified: Nov 11 2021